3-fluoro-N-3-isoxazolylbenzamide
Overview
Description
3-fluoro-N-3-isoxazolylbenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of benzamide and isoxazole, and its unique chemical structure makes it an attractive candidate for various applications in the field of biochemistry.
Mechanism of Action
The mechanism of action of 3-fluoro-N-3-isoxazolylbenzamide is not fully understood, but it is believed to bind to specific proteins and enzymes in the body, altering their activity and function. This can lead to changes in biochemical and physiological processes, which can be studied to gain a better understanding of various diseases and conditions.
Biochemical and Physiological Effects:
3-fluoro-N-3-isoxazolylbenzamide has been shown to have a variety of biochemical and physiological effects, depending on the specific proteins and enzymes it interacts with. These effects can include changes in enzyme activity, alterations in gene expression, and modulation of various signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-fluoro-N-3-isoxazolylbenzamide in lab experiments is its high affinity for certain proteins and enzymes. This makes it a valuable tool for studying their structure and function. However, one limitation of this compound is that its effects can be highly specific, making it difficult to study broader biochemical and physiological processes.
Future Directions
There are many potential future directions for research involving 3-fluoro-N-3-isoxazolylbenzamide. Some possible areas of study include its use in the development of new drugs and therapies, its potential as a tool for studying protein-protein interactions, and its role in modulating various signaling pathways in the body. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of biochemistry and biomedicine.
Scientific Research Applications
3-fluoro-N-3-isoxazolylbenzamide has been extensively studied for its potential use as a tool in scientific research. It has been shown to have a high affinity for certain proteins and enzymes, making it useful for studying their structure and function. Additionally, this compound has been used in the development of new drugs and therapies for various diseases.
properties
IUPAC Name |
3-fluoro-N-(1,2-oxazol-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FN2O2/c11-8-3-1-2-7(6-8)10(14)12-9-4-5-15-13-9/h1-6H,(H,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCOBEEKCIGTXCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=NOC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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